Cas no 2228218-70-8 (3-chloro-4,5-dimethoxyphenyl sulfamate)

• Product Name: 3-chloro-4,5-dimethoxyphenyl sulfamate
• CAS No: 2228218-70-8
• MF: C₈H₁₀ClNO₅S
• MW: 267.686700344086
• CID: 6386109
• PubChem ID: 165758353
• Update Time: 2025-08-02

3-chloro-4,5-dimethoxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4,5-dimethoxyphenyl sulfamate
• 2228218-70-8
• EN300-2003236

• Inchi： 1S/C8H10ClNO5S/c1-13-7-4-5(15-16(10,11)12)3-6(9)8(7)14-2/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： WSQWCXFSFZKLMS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)OC)OS(N)(=O)=O

Computed Properties

• Exact Mass: 266.9968213g/mol
• Monoisotopic Mass: 266.9968213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.2Ų

Additional information on 3-chloro-4,5-dimethoxyphenyl sulfamate

3-Chloro-4,5-dimethoxyphenyl sulfamate (CAS No. 2228218-70-8): A Comprehensive Overview of Its Properties and Applications

The compound 3-chloro-4,5-dimethoxyphenyl sulfamate (CAS No. 2228218-70-8) is a sulfamate derivative with a unique chemical structure, combining chloro and dimethoxy substituents on a phenyl ring. This structure imparts distinct physicochemical properties, making it a subject of interest in various research fields. The sulfamate functional group is known for its versatility in organic synthesis and potential biological activities, which has led to increased scrutiny of this compound in recent years.

In the context of current scientific trends, researchers are particularly interested in sulfamate-containing compounds due to their potential applications in medicinal chemistry and materials science. The presence of both chloro and dimethoxy groups in 3-chloro-4,5-dimethoxyphenyl sulfamate suggests possible interactions with biological targets, such as enzymes or receptors, which aligns with the growing demand for novel bioactive molecules. This has made it a frequent search term in academic databases and AI-driven research tools.

From a synthetic perspective, the preparation of 3-chloro-4,5-dimethoxyphenyl sulfamate typically involves the sulfamoylation of the corresponding phenol derivative. The chloro group at the 3-position and the dimethoxy groups at the 4- and 5-positions influence its reactivity, offering opportunities for further functionalization. These features are often highlighted in queries related to "sulfamate synthesis" or "chloro-dimethoxyphenyl derivatives," reflecting the compound's relevance in modern organic chemistry.

One of the most searched questions about this compound is its solubility and stability profile. 3-Chloro-4,5-dimethoxyphenyl sulfamate exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability under various pH conditions is another area of interest, particularly for researchers exploring its potential in formulation development. These properties are critical for applications in drug discovery or material science, where solubility and stability are key parameters.

In the realm of biological activity, while 3-chloro-4,5-dimethoxyphenyl sulfamate is primarily studied as a synthetic intermediate, its structural motifs have drawn comparisons to known bioactive sulfamates. This has led to increased online searches combining terms like "sulfamate biological activity" and "chloro-dimethoxyphenyl pharmacophore." However, it's important to note that comprehensive biological data on this specific compound remains limited, presenting opportunities for future research.

The compound's molecular weight and purity are frequently discussed in technical forums, with CAS No. 2228218-70-8 serving as a unique identifier for procurement and literature searches. Analytical characterization typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are common search terms associated with this compound. The dimethoxy substitution pattern in particular gives rise to distinctive spectroscopic signatures that aid in its identification.

From an industrial perspective, 3-chloro-4,5-dimethoxyphenyl sulfamate finds use as a building block in the synthesis of more complex molecules. Its applications in materials science, particularly in the development of specialty polymers or coatings, have been explored in patent literature. This aligns with current trends in sustainable chemistry and green synthesis, making it a relevant compound in environmentally conscious research initiatives.

Safety considerations for handling 3-chloro-4,5-dimethoxyphenyl sulfamate follow standard laboratory protocols for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment is recommended when working with this material. These precautions are often included in safety data sheets and are common search queries for laboratory personnel.

The future research directions for 3-chloro-4,5-dimethoxyphenyl sulfamate may include exploration of its potential as a scaffold in medicinal chemistry or as a component in advanced materials. With increasing interest in sulfamate chemistry and functionalized aromatic compounds, this compound represents an interesting case study in structure-property relationships. Its unique combination of substituents offers multiple vectors for chemical modification, making it a versatile intermediate in synthetic chemistry.

In summary, 3-chloro-4,5-dimethoxyphenyl sulfamate (CAS No. 2228218-70-8) is a chemically intriguing compound that bridges several areas of contemporary research. Its structural features, synthetic accessibility, and potential applications make it a subject worthy of further investigation, as reflected in the growing body of literature and online search trends surrounding sulfamate derivatives and substituted phenyl compounds.